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Compound of Interest

Compound Name: Sulfo-Cy5 picolyl azide

Cat. No.: B15554618 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides a comprehensive, step-by-

step procedure for the safe disposal of Sulfo-Cy5 picolyl azide, a fluorescent dye commonly

used in click chemistry.

While Safety Data Sheets (SDS) for Sulfo-Cy5 picolyl azide and its analogue, Cy5.5 Picolyl

Azide, indicate that the substance is not classified as a hazardous mixture, responsible

disposal is a critical component of laboratory best practices.[1][2] Adherence to local

regulations is mandatory for all chemical waste.[1][2]

Chemical and Safety Data Summary
For quick reference, the following table summarizes the key characteristics of Sulfo-Cy5
picolyl azide based on available data.
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Property Value Source

Hazard Classification
Not a hazardous substance or

mixture
[1][2]

Chemical Formula
C33H48N2O8S2 (for Sulfo-

cyanine-5-carboxylic acid)
[3]

Molecular Weight ~953.15 g/mol (protonated) [4]

Appearance Blue solid [4]

Solubility Water, DMSO, DMF [4]

Excitation/Emission Maxima 647 nm / 663 nm [4]

Storage -20°C, desiccated, in the dark [4][5]

Biodegradability Inherently biodegradable [1]

Bioaccumulation Potential Does not bioaccumulate [1]

Experimental Protocol: Disposal Procedure
This protocol outlines the recommended steps for the disposal of Sulfo-Cy5 picolyl azide from

a laboratory setting. This procedure is designed to minimize risk and ensure compliance with

standard laboratory safety practices.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat and closed-toe shoes.

Use nitrile gloves and safety glasses.[3]

2. Waste Segregation:

Solid Waste:

Collect unused or expired Sulfo-Cy5 picolyl azide powder, along with any contaminated

items such as weigh boats, pipette tips, and microfuge tubes, in a designated, clearly

labeled hazardous waste container.
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While the substance itself is not classified as hazardous, it is best practice to segregate

chemical waste from general refuse.

Liquid Waste:

For solutions of Sulfo-Cy5 picolyl azide, collect the liquid waste in a sealed, leak-proof

container.

The container must be compatible with the solvent used (e.g., water, DMSO, DMF).

Label the container clearly with "Sulfo-Cy5 picolyl azide in [Solvent Name]".

3. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent material such as

vermiculite, sand, or earth.[1][2]

Scoop the absorbed material into a designated hazardous waste container.

Clean the spill area with an appropriate solvent and then with soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Waste Container Labeling and Storage:

All waste containers must be clearly labeled with the full chemical name: "Sulfo-Cy5 picolyl
azide".

Indicate the solvent if it is a liquid waste.

Store the sealed waste container in a designated, well-ventilated waste accumulation area,

away from incompatible materials.[2]

5. Disposal Request:

Once the waste container is full, or in accordance with your institution's waste pickup

schedule, arrange for disposal through your institution's Environmental Health and Safety

(EHS) office.
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Follow their specific procedures for waste pickup requests.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Sulfo-Cy5 picolyl
azide.
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Caption: Workflow for the proper disposal of Sulfo-Cy5 picolyl azide.
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Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety and disposal protocols and the most current Safety Data Sheet

(SDS) for the specific product you are using. Disposal of all chemical waste must be in

accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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